Cas no 895525-86-7 (6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran])

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] is a spirocyclic compound featuring a brominated benzo[d][1,3]dioxine moiety fused with a tetrahydropyran ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its spirocyclic core offers steric and electronic modulation, which can be leveraged in medicinal chemistry for drug discovery. The compound's well-defined stereochemistry and rigid scaffold also make it suitable for studying conformational effects in molecular design.
6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] structure
895525-86-7 structure
Product Name:6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]
CAS No:895525-86-7
MF:C12H13BrO3
MW:285.133823156357
CID:1081883
PubChem ID:58711778
Update Time:2025-10-19

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]
    • 6-bromospiro[4H-1,3-benzodioxine-2,4'-oxane]
    • DTXSID50729734
    • 6-Bromo-4H-spiro[1,3-benzodioxine-2,4'-oxane]
    • 895525-86-7
    • IZUVKAUDAOMRDU-UHFFFAOYSA-N
    • 6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[1,3-benzodioxine-2,4'-pyran]
    • SCHEMBL5810290
    • Inchi: 1S/C12H13BrO3/c13-10-1-2-11-9(7-10)8-15-12(16-11)3-5-14-6-4-12/h1-2,7H,3-6,8H2
    • InChI Key: IZUVKAUDAOMRDU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)COC1(CCOCC1)O2

Computed Properties

  • Exact Mass: 284.00481g/mol
  • Monoisotopic Mass: 284.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 27.7Ų

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] Pricemore >>

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